Cas no 1459205-36-7 (1-(4-(Aminomethyl)phenyl)pyridin-1-ium chloride)

• Product Name: 1-(4-(Aminomethyl)phenyl)pyridin-1-ium chloride
• CAS No: 1459205-36-7
• MF: C₁₂H₁₃ClN₂
• MW: 220.6980
• MDL: MFCD27982943
• CID: 4671285
• PubChem ID: 54776303
• Update Time: 2025-06-13

1-(4-(Aminomethyl)phenyl)pyridin-1-ium chloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Aminomethyl)phenyl)pyridin-1-ium chloride
• FCH2515479
• AK431085
• AX8278484
• N-(4-aminomethylphenyl)pyridinium chloride
• 1-(4-(Aminomethyl)phenyl)pyridin-1-iumchloride
• SB79806
• CS-0156738
• O10281
• 1-[4-(AMINOMETHYL)PHENYL]-1??-PYRIDIN-1-YLIUM CHLORIDE
• 1459205-36-7
• BS-15801
• AKOS005266545
• (4-pyridin-1-ium-1-ylphenyl)methanamine;chloride
• MFCD27982943

• MDL： MFCD27982943
• Inchi： 1S/C12H13N2.ClH/c13-10-11-4-6-12(7-5-11)14-8-2-1-3-9-14;/h1-9H,10,13H2;1H/q+1;/p-1
• InChI Key： IWJUNRJXBXYTMP-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]1(C=CC=CC=1)C1C=CC(CN)=CC=1

Computed Properties

• Exact Mass: 220.077
• Monoisotopic Mass: 220.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.9

Additional information on 1-(4-(Aminomethyl)phenyl)pyridin-1-ium chloride

Recent Advances in the Study of 1-(4-(Aminomethyl)phenyl)pyridin-1-ium chloride (CAS: 1459205-36-7)

1-(4-(Aminomethyl)phenyl)pyridin-1-ium chloride (CAS: 1459205-36-7) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a promising candidate for various therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance and potential impact on the field.

The compound, often referred to as a pyridinium derivative, has been investigated for its unique chemical structure, which includes an aminomethylphenyl group attached to a pyridinium ring. This structural feature is believed to contribute to its interactions with biological targets, such as enzymes and receptors. Recent synthetic approaches have optimized the production of 1-(4-(Aminomethyl)phenyl)pyridin-1-ium chloride, ensuring high purity and yield, which is critical for further pharmacological evaluations.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits notable inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) reported that 1-(4-(Aminomethyl)phenyl)pyridin-1-ium chloride effectively inhibits the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests its potential as an anti-inflammatory agent, warranting further investigation in preclinical models.

Additionally, the compound's mechanism of action has been explored using computational modeling and molecular docking studies. These in silico analyses have revealed that 1-(4-(Aminomethyl)phenyl)pyridin-1-ium chloride binds to the active site of COX-2 with high affinity, stabilizing the enzyme in an inactive conformation. Such insights are invaluable for the rational design of more potent and selective inhibitors, which could lead to the development of novel anti-inflammatory drugs.

Beyond its anti-inflammatory properties, recent research has also investigated the compound's potential in oncology. A study published in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its ability to induce apoptosis in certain cancer cell lines, particularly those associated with colorectal cancer. The compound's pro-apoptotic effects were attributed to its interaction with mitochondrial proteins, leading to the activation of intrinsic apoptotic pathways. These findings open new avenues for exploring its use as an anticancer agent.

Despite these promising results, challenges remain in the development of 1-(4-(Aminomethyl)phenyl)pyridin-1-ium chloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic pharmacokinetic and toxicological studies. Future research directions may include structural modifications to enhance its drug-like properties and in vivo efficacy studies to validate its therapeutic potential.

In conclusion, 1-(4-(Aminomethyl)phenyl)pyridin-1-ium chloride (CAS: 1459205-36-7) represents a versatile compound with significant potential in both anti-inflammatory and anticancer applications. The latest research underscores its mechanistic insights and therapeutic promise, paving the way for further exploration in drug development. Continued interdisciplinary efforts will be essential to translate these findings into clinically relevant therapies.